Cas no 1115867-01-0 (2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide)

2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide structure
1115867-01-0 structure
Product name:2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
CAS No:1115867-01-0
MF:C26H28N4O3S
MW:476.590524673462
CID:5388624

2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
    • 2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
    • Inchi: 1S/C26H28N4O3S/c31-24(29-21-6-7-22-23(17-21)33-15-14-32-22)18-34-26-25(27-10-11-28-26)30-12-8-20(9-13-30)16-19-4-2-1-3-5-19/h1-7,10-11,17,20H,8-9,12-16,18H2,(H,29,31)
    • InChI Key: UHWPZAXLEGMOEX-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C2OCCOC2=C1)(=O)CSC1=NC=CN=C1N1CCC(CC2=CC=CC=C2)CC1

2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-3056-10mg
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
10mg
$79.0 2023-09-10
Life Chemicals
F3406-3056-5μmol
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-3056-2mg
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
2mg
$59.0 2023-09-10
Life Chemicals
F3406-3056-15mg
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
15mg
$89.0 2023-09-10
Life Chemicals
F3406-3056-20mg
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
20mg
$99.0 2023-09-10
Life Chemicals
F3406-3056-20μmol
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-3056-4mg
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
4mg
$66.0 2023-09-10
Life Chemicals
F3406-3056-3mg
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
3mg
$63.0 2023-09-10
Life Chemicals
F3406-3056-2μmol
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-3056-25mg
2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
1115867-01-0
25mg
$109.0 2023-09-10

2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Related Literature

Additional information on 2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

Introduction to Compound with CAS No. 1115867-01-0 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 1115867-01-0 is a highly intriguing molecule in the realm of medicinal chemistry, featuring a complex and sophisticated structure that has garnered significant attention for its potential therapeutic applications. The molecular formula, 2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, encapsulates a rich tapestry of functional groups that contribute to its unique chemical and biological properties.

This compound belongs to a class of molecules that have been extensively studied for their pharmacological activity. The presence of a benzylpiperidine moiety and a pyrazine ring suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating various physiological processes. The sulfanyl group further enhances the molecule's ability to engage with biological systems, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural complexity of small molecules. The compound in question has been the subject of several studies aimed at elucidating its mechanism of action and exploring its potential in treating various diseases. One of the most compelling aspects of this molecule is its ability to modulate multiple targets simultaneously, which is a key strategy in modern drug design to enhance efficacy and reduce side effects.

The benzodioxin scaffold, a prominent feature in the molecular structure, has been implicated in various biological processes due to its ability to interact with nuclear receptors and other transcription factors. This moiety has been extensively studied for its role in modulating immune responses, inflammation, and even neurological functions. The incorporation of this scaffold into the compound not only enhances its pharmacological profile but also opens up possibilities for applications in treating conditions such as autoimmune disorders and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interactions of small molecules with biological targets with remarkable accuracy. This has been instrumental in designing molecules like the one with CAS No. 1115867-01-0, which exhibit high selectivity for specific targets while minimizing off-target effects. The use of machine learning algorithms and molecular docking studies has further refined the understanding of how this compound interacts with its intended biological targets.

The sulfanyl group in the molecule plays a critical role in determining its solubility and bioavailability, which are essential factors for any potential therapeutic agent. By optimizing the placement and type of functional groups around this sulfanyl moiety, researchers can fine-tune the compound's pharmacokinetic properties, ensuring that it reaches its target site effectively and remains active for an appropriate duration.

One of the most exciting aspects of this compound is its potential application in oncology research. The synergistic combination of the benzylpiperidine and benzodioxin scaffolds suggests that it may have inhibitory effects on various signaling pathways that are dysregulated in cancer cells. Preliminary studies have shown promising results in cell-based assays, where the compound demonstrated significant cytotoxicity against several cancer cell lines without affecting normal cells. This selective toxicity is a hallmark of effective anticancer agents and underscores the potential of this molecule as a lead compound for further development.

The development of novel drug candidates is often a lengthy and complex process that involves multiple stages of testing, from initial discovery to clinical trials. However, the rapid advancements in synthetic chemistry have made it possible to accelerate this process by enabling faster synthesis and modification of molecular structures. The compound with CAS No. 1115867-01-0 exemplifies this progress, as it has been synthesized using state-of-the-art techniques that allow for high yields and purity, making it more feasible for further preclinical studies.

In addition to its potential therapeutic applications, this compound also holds promise for use as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified to create new derivatives with enhanced properties. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are often necessary to achieve desired pharmacological outcomes.

The role of collaboration between academia and industry cannot be overstated when it comes to advancing drug discovery efforts. Companies specializing in contract research organizations (CROs) have played a pivotal role in providing researchers with access to specialized expertise and resources needed to bring novel compounds like this one from bench to market. These partnerships have led to significant breakthroughs in understanding complex biological systems and developing effective treatments for various diseases.

As we look toward the future, it is clear that compounds like the one with CAS No. 1115867-01-0 will continue to play a central role in shaping modern medicine. The integration of cutting-edge technologies such as artificial intelligence (AI), high-throughput screening (HTS), and CRISPR gene editing will further accelerate the discovery and development of novel therapeutic agents. These advancements hold the promise of transforming how we treat diseases by providing more targeted, effective treatments with fewer side effects.

Recommend Articles

Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd